Cas no 1339082-73-3 (1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one)

• Product Name: 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one
• CAS No: 1339082-73-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5456547
• PubChem ID: 63152893
• Update Time: 2025-05-20

1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1339082-73-3
• Z1095359234
• AKOS012454229
• 1-(2,3,4,5-tetrahydro-1H-2-benzazepin-2-yl)prop-2-en-1-one
• EN300-5180499
• 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one

• Inchi： 1S/C13H15NO/c1-2-13(15)14-9-5-8-11-6-3-4-7-12(11)10-14/h2-4,6-7H,1,5,8-10H2
• InChI Key： XRBBTYFVOGTVMT-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2CCC1)(=O)C=C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 384.8±22.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Additional information on 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one

Research Brief on 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one (CAS: 1339082-73-3)

The compound 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one (CAS: 1339082-73-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel benzazepine derivatives, which are known for their diverse biological activities. The structural motif of benzazepine is particularly valuable in drug discovery, as it is found in several clinically relevant compounds targeting neurological and cardiovascular disorders. The presence of the propen-1-one moiety in this molecule further enhances its reactivity, making it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the kinase inhibitory potential of derivatives synthesized from 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one. The study demonstrated that certain derivatives exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound's ability to modulate CDK activity suggests its potential as a scaffold for developing anti-cancer agents.

Another significant advancement was reported in a recent patent application (WO2023056123), which disclosed the use of this compound in the synthesis of selective serotonin receptor modulators. The patent highlights the molecule's utility in designing next-generation antidepressants and anxiolytics, owing to its favorable pharmacokinetic properties and high binding affinity for serotonin receptors.

From a synthetic chemistry perspective, recent improvements in the preparation of 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one have been achieved through catalytic asymmetric methods. A 2022 publication in Organic Letters detailed a novel palladium-catalyzed enantioselective synthesis, yielding the compound with high optical purity. This methodological advancement is expected to facilitate the production of enantiomerically pure derivatives for further biological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and selectivity. Current research efforts are focused on structural modifications to improve its drug-like properties while maintaining its biological activity. Computational modeling studies have been employed to predict the compound's interactions with various biological targets, providing valuable insights for rational drug design.

In conclusion, 1-(1,3,4,5-Tetrahydro-2H-2-benzazepin-2-yl)-2-propen-1-one represents a promising chemical entity with multiple therapeutic applications. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable subject for ongoing research in medicinal chemistry. Future studies should focus on advancing its clinical translation while addressing current limitations in pharmacokinetics and target specificity.